2-methyl-5-(1-methylvinyl)cyclopentanecarbaldehyde
2-methyl-5-(1-methylvinyl)cyclopentanecarbaldehyde
Photocitral a belongs to the class of organic compounds known as monocyclic monoterpenoids. These are monoterpenoids containing 1 ring in the isoprene chain. Photocitral a is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, photocitral a is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, photocitral a can be found in citrus and herbs and spices. This makes photocitral a a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
1753-98-6
VCID:
VC0167320
InChI:
InChI=1S/C10H16O/c1-7(2)9-5-4-8(3)10(9)6-11/h6,8-10H,1,4-5H2,2-3H3
SMILES:
CC1CCC(C1C=O)C(=C)C
Molecular Formula:
C10H16O
Molecular Weight:
152.23 g/mol
2-methyl-5-(1-methylvinyl)cyclopentanecarbaldehyde
CAS No.: 1753-98-6
Main Products
VCID: VC0167320
Molecular Formula: C10H16O
Molecular Weight: 152.23 g/mol
CAS No. | 1753-98-6 |
---|---|
Product Name | 2-methyl-5-(1-methylvinyl)cyclopentanecarbaldehyde |
Molecular Formula | C10H16O |
Molecular Weight | 152.23 g/mol |
IUPAC Name | 2-methyl-5-prop-1-en-2-ylcyclopentane-1-carbaldehyde |
Standard InChI | InChI=1S/C10H16O/c1-7(2)9-5-4-8(3)10(9)6-11/h6,8-10H,1,4-5H2,2-3H3 |
Standard InChIKey | JCDLXWAYWSJVTP-UHFFFAOYSA-N |
SMILES | CC1CCC(C1C=O)C(=C)C |
Canonical SMILES | CC1CCC(C1C=O)C(=C)C |
Description | Photocitral a belongs to the class of organic compounds known as monocyclic monoterpenoids. These are monoterpenoids containing 1 ring in the isoprene chain. Photocitral a is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, photocitral a is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, photocitral a can be found in citrus and herbs and spices. This makes photocitral a a potential biomarker for the consumption of these food products. |
PubChem Compound | 102684 |
Last Modified | Nov 11 2021 |
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